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Introduction
A Bose-Einstein Condensate (BEC) is a state of matter formed when a dilute gas of bosons is

cooled to temperatures very near absolute zero (-273.15 °C or 0 Kelvin).[1] First predicted by

Satyendra Nath Bose and Albert Einstein in 1924-25, this exotic state of matter was not

experimentally realized until 1995 by Eric Cornell and Carl Wieman with rubidium-87 atoms,

and shortly after by Wolfgang Ketterle with sodium atoms.[1][2] At these cryogenic

temperatures, a large fraction of the bosonic atoms collapses into the lowest quantum state, at

which point quantum-mechanical phenomena become apparent on a macroscopic scale.[1][3]

This guide provides an in-depth overview of the key properties, characteristics, and the

experimental protocols used to create and study BECs.

Core Properties and Characteristics
The defining feature of a Bose-Einstein Condensate is the macroscopic occupation of a single

quantum state.[4] This leads to several unique and observable properties that are a direct

consequence of quantum mechanics manifesting on a large scale.
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In a BEC, the individual wave functions of the atoms overlap to form a single, coherent matter

wave.[5] This allows for the direct observation of quantum effects that are typically confined to

the microscopic world. The entire condensate, which can be comprised of thousands to millions

of atoms, can be described by a single wavefunction.[6]

Coherence
Similar to the coherent photons in a laser beam, the atoms in a BEC are highly coherent.[6]

This means that their matter waves are in phase with one another. This coherence is a

fundamental property that enables phenomena such as atom lasers and interference patterns

when two condensates are overlapped. The observation of high-contrast interference fringes

between two expanding BECs was a landmark demonstration of their coherence.[6]

Superfluidity
A remarkable property of BECs is superfluidity, the ability to flow without any viscosity.[3] This

phenomenon arises from the collective behavior of the atoms in the condensate, where

individual scattering events that would lead to dissipation are suppressed. Superfluidity was

first observed in liquid helium-4, which is now understood to have a Bose-Einstein condensed

fraction.[1][7] In gaseous BECs, superfluidity can be observed through the formation of

quantized vortices when the condensate is rotated.[7]

Quantitative Data of Common Atomic Species for
BEC
The creation of a Bose-Einstein Condensate is highly dependent on the atomic species and the

experimental parameters. The following table summarizes key quantitative data for several

commonly used bosonic atoms.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1180104?utm_src=pdf-body
https://m.youtube.com/watch?v=nAGPAb4obs8
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3Du8wNSVxYZGI&q=EgSTtsn-GK7PisgGIjCPQVYZzdiITE0v7-oGIJbZ43Q5bDR32Se_TCR1YlIEwNPGtNue23QVFHz0NyuHv08yAnJSWgFD
https://www.benchchem.com/product/b1180104?utm_src=pdf-body
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3Du8wNSVxYZGI&q=EgSTtsn-GK7PisgGIjCPQVYZzdiITE0v7-oGIJbZ43Q5bDR32Se_TCR1YlIEwNPGtNue23QVFHz0NyuHv08yAnJSWgFD
https://www.benchchem.com/product/b1180104?utm_src=pdf-body
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3Du8wNSVxYZGI&q=EgSTtsn-GK7PisgGIjCPQVYZzdiITE0v7-oGIJbZ43Q5bDR32Se_TCR1YlIEwNPGtNue23QVFHz0NyuHv08yAnJSWgFD
https://www.benchchem.com/product/b1180104?utm_src=pdf-body
https://www.youtube.com/watch?v=L8T5pLH1p6c
https://en.wikipedia.org/wiki/Bose%E2%80%93Einstein_condensate
https://en.wikipedia.org/wiki/State_of_matter
https://www.benchchem.com/product/b1180104?utm_src=pdf-body
https://en.wikipedia.org/wiki/State_of_matter
https://www.benchchem.com/product/b1180104?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Atomic
Species

Critical
Temperature
(Tc)

Number of
Atoms in
Condensate
(N)

Initial Number
of Atoms

Key
Experimental
Features

Rubidium-87

(87Rb)
~170 nK[1][8]

~2,000 (initial

observation)[1] to

>2 x 106[9]

~109[10]

Well-established

laser cooling and

trapping

techniques.

Favorable

collisional

properties for

evaporative

cooling.[10]

Sodium-23

(23Na)
~2 µK[11] ~5 x 106 ~109[12]

One of the first

atoms to be

condensed.[1]

Lithium-7 (7Li) ~300 nK[13]

~650 - 1,300

(limited by

attractive

interactions)[13]

~105[13]

Attractive

interactions lead

to a limit on the

number of

condensate

atoms.[13]

Potassium-41

(41K)
~100 nK ~2 x 105 -

Can be

sympathetically

cooled with other

potassium

isotopes or

rubidium.[14]

Caesium-133

(133Cs)
- ~1.5 x 104

~2.2 x 105 (in

dimple trap)[12]

Complex

Feshbach

resonance

spectrum allows

for tuning of

interactions.[15]
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Chromium-52

(52Cr)
- up to 105 -

Possesses a

large magnetic

dipole moment,

leading to long-

range dipolar

interactions.[16]

Experimental Protocols for BEC Creation
The creation of a Bose-Einstein Condensate is a multi-stage process that involves cooling a

dilute atomic gas to nanokelvin temperatures. The primary techniques employed are laser

cooling and trapping, followed by evaporative cooling.

Laser Cooling and Magneto-Optical Trapping (MOT)
The initial stage of cooling involves using lasers to slow down atoms from a hot vapor. This

process, known as laser cooling or "optical molasses," utilizes the Doppler effect.

Methodology:

Atomic Vapor Source: A sample of the desired atomic species is heated in an oven to

produce a vapor.[6] The atoms are then directed into a vacuum chamber.

Zeeman Slower (Optional but common): A spatially varying magnetic field and a counter-

propagating laser beam are used to slow down a significant fraction of the atoms from the

high-velocity tail of the thermal distribution.

Magneto-Optical Trap (MOT):

Six laser beams, arranged in three orthogonal pairs, are directed to intersect at the center

of the vacuum chamber. The laser frequency is tuned slightly below an atomic resonance.

A pair of magnetic coils in an anti-Helmholtz configuration creates a quadrupole magnetic

field with a zero point at the intersection of the laser beams.

Atoms moving away from the center experience a Zeeman shift that brings them into

resonance with the laser beam opposing their motion. This results in the absorption of
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photons and a momentum kick that pushes them back towards the center.

This combination of laser light and magnetic fields both cools and traps the atoms,

typically reaching temperatures in the microkelvin range.[6]

Evaporative Cooling
Laser cooling has a temperature limit, and to reach the nanokelvin temperatures required for

BEC, a second cooling stage called evaporative cooling is necessary.

Methodology:

Transfer to a Conservative Trap: The pre-cooled atoms from the MOT are transferred into a

purely magnetic or optical dipole trap. These traps confine atoms without the continuous

scattering of photons that limits further cooling.

Forced Evaporation:

The depth of the trap potential is gradually lowered. This allows the most energetic

("hottest") atoms to escape.

The remaining atoms re-thermalize to a lower temperature through elastic collisions.

This process is analogous to the cooling of a hot cup of coffee by blowing away the hottest

vapor molecules.[6]

In magnetic traps, a radio-frequency (RF) "knife" is often used to selectively remove atoms

with the highest energy.[10][17] The RF field induces spin flips in atoms at a specific

magnetic field strength, which corresponds to a certain position and therefore potential

energy in the trap. By sweeping the RF frequency, the "lip" of the potential trap is

effectively lowered.[10]

This process is continued, removing a large fraction of the atoms (often over 99%) to

leave behind a small, ultra-cold, and dense cloud.[18]

Bose-Einstein Condensation: As the temperature of the atomic cloud drops below the critical

temperature (Tc), a sharp peak in the density distribution appears, signifying the formation of

a Bose-Einstein Condensate.[19]
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Imaging and Observation
The BEC is typically observed by turning off the trap and allowing the atomic cloud to expand.

An absorption imaging technique is then used, where a resonant laser beam is passed through

the expanded cloud and imaged onto a CCD camera. The shadow cast by the atoms provides

information about their spatial and momentum distribution.
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Caption: Experimental workflow for creating a Bose-Einstein Condensate.
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Caption: Doppler cooling slows an atom by the momentum of absorbed photons.
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Caption: Coherent matter waves of two expanding BECs create an interference pattern.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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